Cas no 1804522-91-5 (6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine)

6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a versatile structure, featuring amino, chloro, cyano, and trifluoromethoxy functional groups. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring trifluoromethoxy-substituted heterocycles. The presence of multiple reactive sites enables selective modifications, facilitating the construction of complex molecules. Its stability and electron-withdrawing properties enhance reactivity in nucleophilic substitution and cross-coupling reactions. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds, making it useful in drug discovery. This intermediate is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.

6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine structure

1804522-91-5 structure

Product Name:6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine

CAS No:1804522-91-5

MF:C₇H₃ClF₃N₃O

MW:237.566430330276

CID:4910044

Update Time:2025-06-09

6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H3ClF3N3O/c8-3-1-5(13)14-4(2-12)6(3)15-7(9,10)11/h1H,(H2,13,14)
- InChI Key： DIRYXWVDKLQQFV-UHFFFAOYSA-N
- SMILES： ClC1C=C(N)N=C(C#N)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
XLogP3: 2.4
Topological Polar Surface Area: 71.9

6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026004920-500mg	6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine	1804522-91-5	97%	500mg	$1,019.20	2022-04-02
Alichem	A026004920-1g	6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine	1804522-91-5	97%	1g	$1,646.40	2022-04-02

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Additional information on 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine (CAS: 1804522-91-5)

6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine (CAS: 1804522-91-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

The synthesis of 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The study highlights the importance of such advancements in enabling large-scale production for further biological evaluation.

In terms of biological activity, 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine has demonstrated notable inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that this compound exhibits selective inhibition of the JAK-STAT signaling pathway, which plays a critical role in immune regulation and oncogenesis. The study's findings suggest that further optimization of this scaffold could lead to the development of novel therapeutics for autoimmune disorders and certain types of cancer.

Beyond its therapeutic potential, this compound has also been explored for its applications in agrochemicals. Research published in Pest Management Science (2023) investigated its efficacy as a precursor for novel insecticides. The study found that derivatives of 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine exhibited strong insecticidal activity against a range of pests, with low toxicity to non-target organisms. These results underscore its potential as a sustainable alternative to conventional pesticides, aligning with the growing demand for environmentally friendly agrochemical solutions.

Despite these promising developments, challenges remain in the clinical and commercial translation of 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.

In conclusion, 6-Amino-4-chloro-2-cyano-3-(trifluoromethoxy)pyridine (CAS: 1804522-91-5) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and broad biological activity make it a valuable candidate for further investigation in drug discovery and agrochemical applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing the existing challenges.